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Compound of Interest

Compound Name: Boc-D-glu-oet dcha

CAS No.: 449171-15-7

Cat. No.: B558527

Get Quote

Boc-D-Glu-OEt DCHA (Boc-D-Glutamic acid

-ethyl ester

-dicyclohexylamine salt) is a stable, crystalline solid used in peptide synthesis.[1] While the
amino acid component is relatively benign, the Dicyclohexylamine (DCHA) counter-ion is
corrosive and toxic to aquatic life.

Do NOT flush this compound down the drain.[2][3] Do NOT dispose of in regular trash.

Disposal Directive:

Classification: Hazardous Chemical Waste (Toxic / Corrosive).

Primary Method: High-temperature incineration via a licensed hazardous waste contractor.[1]

Segregation: Store with Solid Organic Toxics or Solid Organics. Keep away from oxidizers

and acids.
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Part 2: Chemical Identification & Hazard Analysis
To dispose of this chemical safely, you must understand its components. The "DCHA" salt form

significantly alters the safety profile compared to the free acid.

Chemical Profile
Property Detail

Chemical Name
Boc-D-Glutamic acid

-ethyl ester dicyclohexylamine salt

Common Abbreviation
Boc-D-Glu-OEt

DCHA

CAS Number
86938-17-2 (L-isomer ref); D-isomer is

enantiomeric

Molecular Formula

Physical State White to off-white crystalline powder

Solubility
Soluble in organic solvents (DCM, Methanol);

sparingly soluble in water

Critical Hazards (The "DCHA Factor")
The Dicyclohexylamine (DCHA) moiety is the primary driver for hazardous waste classification.

Skin/Eye Corrosion: DCHA is a secondary amine that can cause severe skin burns and eye

damage upon contact with moisture [1].

Aquatic Toxicity: DCHA is very toxic to aquatic life with long-lasting effects.[1][2] Release into

sewage systems is a violation of environmental compliance (EPA/local regulations) [2].

Stability: The salt is stable under normal conditions but will release free DCHA if treated with

strong bases or acids.
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Before disposal, the material must be stabilized and contained.[4][5]

Personal Protective Equipment (PPE)
Hands: Nitrile rubber gloves (minimum 0.11 mm thickness). Double-gloving recommended if

handling solutions.[1]

Eyes: Chemical safety goggles. Face shield if pouring large liquid volumes.

Respiratory: N95 dust mask or P100 respirator if handling open powder outside a fume

hood.

Storage for Disposal
Container: High-density polyethylene (HDPE) or glass jars with screw-top lids.

Labeling: Must be clearly labeled "Hazardous Waste" with the constituents listed: "Boc-D-

Glu-OEt, Dicyclohexylamine".[1]

Incompatibilities: Do not store in the same secondary container as strong oxidizers (e.g.,

nitric acid) or strong acids (which can protonate the salt and release heat/fumes).

Part 4: Step-by-Step Disposal Workflows
Workflow Logic: Disposal Decision Tree
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Waste Generation:
Boc-D-Glu-OEt DCHA

Physical State?

Solid / Powder Liquid / Solution

Pack in Wide-Mouth
HDPE/Glass Container

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

Label: 'Hazardous Waste'
Tag: Toxic, Corrosive

Add to Waste Manifest
Code: Organic Solid/Liquid

Transfer to EHS/Contractor
for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and processing Boc-D-Glu-OEt DCHA waste.

Protocol: Solid Waste Disposal (Pure Substance)
Containment: Transfer the solid powder into a clean, chemically compatible container (HDPE

or Amber Glass).

Labeling: Affix a Hazardous Waste tag.
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Chemical Name: Boc-D-Glutamic acid ethyl ester DCHA salt.[1]

Hazards: Toxic, Irritant.

Decontamination: Wipe the exterior of the container with a damp paper towel.[6] Dispose of

the towel as solid hazardous waste.

Storage: Place in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol: Liquid Waste Disposal (Reaction Mixtures)
If the salt is dissolved in a solvent (e.g., Dichloromethane, DMF):

Identification: Determine if the solvent is Halogenated (DCM, Chloroform) or Non-

Halogenated (Methanol, Ethyl Acetate).

Segregation: Pour into the corresponding waste carboy.

Note: Do not mix with aqueous acid waste streams, as this may precipitate the organic

acid or liberate free amine.

Rinsing: Triple-rinse the original vessel with a small amount of compatible solvent and add

the rinsate to the waste container.

Protocol: Empty Container Management
Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving

the salt (e.g., Ethanol or Acetone).

Rinsate Disposal: Collect all rinsates into the Liquid Hazardous Waste stream.

Defacing: Cross out the original label or remove it entirely.

Final Step: Once triple-rinsed and dry, the container can often be recycled or discarded as

regular glass trash (verify with local EHS rules).

Part 5: Regulatory & Compliance (US Context)
RCRA Considerations (EPA)
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While "Boc-D-Glu-OEt DCHA" is not explicitly P-listed or U-listed, the Dicyclohexylamine

component renders it a characteristic waste.[1]

Waste Code: Likely D002 (Corrosive) if in aqueous solution with high pH, or simply regulated

as Toxic due to aquatic toxicity profile [3].

Best Practice: Always classify as Hazardous Organic Waste destined for fuel blending or

incineration.

Mechanistic Insight: Why Incineration?
Dicyclohexylamine is a robust secondary amine. In standard wastewater treatment plants, it is

not readily biodegradable and can inhibit the bacteria used in sludge treatment. High-

temperature incineration (

) ensures the complete oxidation of the amine to nitrogen oxides (

), carbon dioxide, and water, preventing environmental accumulation [4].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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